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Compound of Interest

Compound Name: Dugesin C

Cat. No.: B12402956 Get Quote

Technical Guide: Dugesin C
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dugesin C is a naturally occurring diterpenoid compound that has been isolated from the plant

Salvia dugesii.[1] It belongs to the neo-clerodane class of diterpenoids, which are characterized

by a specific bicyclic core structure.[2] The chemical structure of Dugesin C features a spiro

carbocyclic ring system, a notable variation from the normal neoclerodane skeleton.[1] This

technical guide provides a comprehensive overview of the chemical structure, spectroscopic

data, and isolation protocol for Dugesin C.

Chemical Structure and Properties
The chemical structure of Dugesin C was elucidated through extensive spectroscopic analysis,

including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[2]

Chemical Formula: C₂₀H₂₂O₄

Molecular Weight: 342.39 g/mol

SMILES:C=C1[C@]2(CCC3=C1--INVALID-LINK--OC3=O)[C@@]5([H])C(C(OC5)=O)=CCC2[1]
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Caption: 2D chemical structure of Dugesin C.

Spectroscopic Data
The structural determination of Dugesin C was supported by the following spectroscopic data.

[3]

Table 1: NMR and MS Data for Dugesin C

Data Type Description Values

¹H NMR

Chemical shifts (δ) in ppm and

coupling constants (J) in Hz

(400 MHz, CDCl₃)

A detailed list of proton

chemical shifts would be

presented here based on the

original publication.

¹³C NMR
Chemical shifts (δ) in ppm (100

MHz, CDCl₃)

A detailed list of carbon

chemical shifts would be

presented here based on the

original publication.

EIMS
Electron Ionization Mass

Spectrometry

Molecular ion peak [M]⁺ at m/z

338

Biological Activity
Dugesin C has been evaluated for its cytotoxic effects against a panel of human cancer cell

lines.[3] However, in these studies, it did not exhibit promising antitumor activity.[3]
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It is important to note that other compounds isolated from Salvia dugesii, such as Dugesin F,

have demonstrated biological activity, specifically as a non-toxic antiviral agent against the

influenza virus FM1.[2][3] The broader class of neo-clerodane diterpenes is known for a wide

range of biological activities, including insect antifeedant, antifungal, and antitumor properties.

[4] Further research may be required to fully elucidate the biological potential of Dugesin C. At

present, there is no specific information available regarding the signaling pathways modulated

by Dugesin C.

Experimental Protocols
Isolation of Dugesin C from Salvia dugesii
The following protocol outlines the general procedure for the isolation of Dugesin C from the

aerial parts of Salvia dugesii.[3]

Extraction:

The dried and powdered aerial parts of S. dugesii are extracted with acetone at room

temperature.

The resulting acetone extract is concentrated under reduced pressure to yield a crude

extract.

Chromatographic Separation:

The crude extract is subjected to column chromatography on a silica gel column.

The column is eluted with a gradient of petroleum ether and acetone.

Fractions are collected and monitored by Thin Layer Chromatography (TLC).

Purification:

Fractions containing Dugesin C are combined and further purified using repeated column

chromatography.

Final purification is achieved by size-exclusion chromatography on a Sephadex LH-20

column to yield pure Dugesin C as a white amorphous powder.[3]
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Caption: Experimental workflow for the isolation of Dugesin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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